Cas no 79118-14-2 (Benzene, 5-(3-bromopropyl)-1,2,3-trimethoxy-)

Benzene, 5-(3-bromopropyl)-1,2,3-trimethoxy- structure
79118-14-2 structure
Product Name:Benzene, 5-(3-bromopropyl)-1,2,3-trimethoxy-
CAS No:79118-14-2
MF:C12H17BrO3
MW:289.165583372116
CID:533334
PubChem ID:22609611
Update Time:2025-04-19

Benzene, 5-(3-bromopropyl)-1,2,3-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-(3-bromopropyl)-1,2,3-trimethoxy-
    • 5-(3-bromopropyl)-1,2,3-trimethoxybenzene
    • SCHEMBL6780613
    • DTXSID80626904
    • 79118-14-2
    • 1-bromo-3-(3,4,5-trimethoxyphenyl)propane
    • SQPCJQDMKMHJTR-UHFFFAOYSA-N
    • Inchi: 1S/C12H17BrO3/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h7-8H,4-6H2,1-3H3
    • InChI Key: SQPCJQDMKMHJTR-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 288.03611g/mol
  • Monoisotopic Mass: 288.03611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27.7Ų
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